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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical compound (1-Chloro-
3-phenylpropyl)benzene, systematically named 1-chloro-1,3-diphenylpropane. The document

elucidates the principles of its IUPAC nomenclature, details its physicochemical properties, and

presents established synthetic protocols and reaction mechanisms. Furthermore, this guide

explores the compound's significance as a versatile intermediate in organic synthesis,

particularly within the realm of medicinal chemistry and drug discovery. The content is

structured to offer both foundational knowledge and practical insights for researchers and

professionals in the field.

IUPAC Nomenclature and Structural Elucidation
The correct and unambiguous naming of chemical compounds is fundamental for scientific

communication. The International Union of Pure and Applied Chemistry (IUPAC) provides a

systematic framework for this purpose.
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The systematic IUPAC name for the compound with the structure (1-Chloro-3-
phenylpropyl)benzene is 1-chloro-1,3-diphenylpropane. The determination of this name

follows a set of established rules:

Identify the Parent Chain: The longest continuous carbon chain in the molecule is a three-

carbon chain, which forms the basis of the name "propane".[1][2]

Identify and Name Substituents: The propane chain is substituted with a chlorine atom and

two phenyl groups.[3] The substituents are named as "chloro" and "phenyl".

Number the Parent Chain: The chain is numbered to give the substituents the lowest

possible locants (positions).[4] In this case, numbering from one end gives the substituents

at positions 1, 1, and 3, while numbering from the other end would result in 1, 3, and 3. The

former set of locants is lower.

Alphabetize the Substituents: The substituents are listed in alphabetical order: "chloro"

before "diphenyl".

Assemble the Full Name: Combining the locants, substituent names, and the parent chain

name results in 1-chloro-1,3-diphenylpropane.

It is important to distinguish this compound from its isomer, 1-chloro-3-phenylpropane, where a

single phenyl group is attached to a chloropropyl chain.[5]

Structural Representation
Figure 1: 2D structure of 1-chloro-1,3-diphenylpropane.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 1-chloro-1,3-diphenylpropane is

crucial for its handling, application in synthesis, and for predicting its behavior in various

chemical and biological systems.
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Property Value Source

Molecular Formula C₁₅H₁₅Cl [6]

Molecular Weight 230.73 g/mol [6]

Appearance
Not explicitly stated, likely a

liquid or low-melting solid
-

Boiling Point Not readily available -

Density Not readily available -

Solubility
Expected to be soluble in

common organic solvents
-

Note: Experimental data for some properties of 1-chloro-1,3-diphenylpropane are not widely

available in public databases. The table will be updated as more information becomes

available.

Synthesis and Reaction Mechanisms
1-chloro-1,3-diphenylpropane is a valuable synthetic intermediate. Its synthesis and

subsequent reactions are of significant interest to organic chemists.

Synthetic Protocols
A common synthetic route to chloro-substituted alkanes involves the reaction of the

corresponding alcohol with a chlorinating agent. A plausible synthesis for 1-chloro-1,3-

diphenylpropane would start from 1,3-diphenylpropan-1-ol.

Protocol 1: Chlorination of 1,3-Diphenylpropan-1-ol

This protocol describes a general method for the chlorination of an alcohol to yield the

corresponding alkyl chloride.

Materials:

1,3-Diphenylpropan-1-ol
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Thionyl chloride (SOCl₂) or concentrated hydrochloric acid (HCl)[7]

Pyridine (catalyst, if using SOCl₂)

Anhydrous diethyl ether or other suitable aprotic solvent

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask with reflux condenser

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 1,3-diphenylpropan-1-ol in the chosen anhydrous solvent in a round-bottom flask

under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath.

Slowly add the chlorinating agent (e.g., thionyl chloride) dropwise to the stirred solution. If

using thionyl chloride, a catalytic amount of pyridine can be added.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for a specified period (monitoring by TLC is recommended).

Upon completion of the reaction, carefully quench the reaction mixture by pouring it into ice-

cold water.

Extract the aqueous layer with diethyl ether.

Combine the organic extracts and wash sequentially with saturated sodium bicarbonate

solution and brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter and concentrate the organic solution under reduced pressure using a rotary evaporator

to obtain the crude product.

Purify the crude 1-chloro-1,3-diphenylpropane by vacuum distillation or column

chromatography.

1,3-Diphenylpropan-1-ol

1-chloro-1,3-diphenylpropane

Chlorination

SOCl₂ or conc. HCl

Click to download full resolution via product page

Figure 2: Synthetic workflow for 1-chloro-1,3-diphenylpropane.

Key Reaction Mechanisms
1-chloro-1,3-diphenylpropane can undergo a variety of reactions, primarily centered around the

reactive C-Cl bond.

Nucleophilic Substitution: The chlorine atom is a good leaving group, making the benzylic

carbon susceptible to nucleophilic attack. This allows for the introduction of a wide range of

functional groups.

Elimination Reactions: In the presence of a strong base, 1-chloro-1,3-diphenylpropane can

undergo elimination to form 1,3-diphenylpropene. The regioselectivity of this reaction will

depend on the reaction conditions and the nature of the base used.

Formation of Organometallic Reagents: The compound can be used to prepare Grignard or

organolithium reagents, which are powerful nucleophiles for carbon-carbon bond formation.

Applications in Research and Drug Development
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Halogenated organic molecules are of significant interest in medicinal chemistry due to the

ability of halogens to modulate the pharmacokinetic and pharmacodynamic properties of drug

candidates.[8] While specific applications of 1-chloro-1,3-diphenylpropane in drug development

are not extensively documented, its structural motif is present in various biologically active

compounds.

The 1,3-diphenylpropane scaffold is a core component of numerous biologically active

compounds, including chalcones and their derivatives, which have demonstrated a wide range

of activities such as anticancer, anti-inflammatory, and antimicrobial effects.[9] The introduction

of a chloro group can enhance metabolic stability, improve membrane permeability, and

influence binding affinity to biological targets.

Therefore, 1-chloro-1,3-diphenylpropane serves as a valuable building block for the synthesis

of novel compounds with potential therapeutic applications. Researchers can utilize the

reactivity of the C-Cl bond to introduce diverse functionalities and generate libraries of

compounds for biological screening.

Synthetic Intermediate
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1-chloro-1,3-diphenylpropane
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Anti-inflammatory Agents

Functionalization
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Figure 3: Potential applications of 1-chloro-1,3-diphenylpropane in drug discovery.

Conclusion
1-chloro-1,3-diphenylpropane is a chemically significant molecule with a well-defined IUPAC

nomenclature. Its synthesis and reactivity make it a versatile intermediate for organic chemists.
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While its direct applications in drug development are still emerging, its structural relationship to

known bioactive scaffolds highlights its potential as a valuable building block for the discovery

of new therapeutic agents. This guide provides a foundational understanding of this compound,

intended to support and inspire further research and development in the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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